Cas no 864513-32-6 (2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid)

• Product Name: 2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid
• CAS No: 864513-32-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5380301
• PubChem ID: 45157012
• Update Time: 2025-05-20

2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-acetic acid, 2,3-dihydro-1,3-dimethyl-2-oxo-
• 2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid

• Inchi： 1S/C11H12N2O3/c1-12-8-4-3-7(6-10(14)15)5-9(8)13(2)11(12)16/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： WYUQWLMROWXNGC-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C2=CC=C(CC(O)=O)C=C2N1C

Additional information on 2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid

Comprehensive Guide to 2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid (CAS No. 864513-32-6)

2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid (CAS No. 864513-32-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the benzodiazole family, which is known for its diverse applications in medicinal chemistry and material science. Researchers and industry professionals are increasingly interested in this molecule due to its unique structural features and potential applications.

The molecular structure of 2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid includes a benzodiazole core with acetic acid substitution, making it a valuable intermediate in synthetic chemistry. Its CAS No. 864513-32-6 serves as a unique identifier, ensuring precise referencing in scientific literature and commercial transactions. The compound's stability and reactivity profile make it suitable for various synthetic transformations, particularly in the development of novel pharmaceutical agents.

One of the key reasons for the growing interest in 2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid is its potential role in drug discovery. Recent studies have explored its utility as a building block for small molecule inhibitors and enzyme modulators. The acetic acid moiety provides a handle for further functionalization, enabling the creation of derivatives with tailored biological activities. This aligns with current trends in personalized medicine and targeted therapy, where researchers seek compounds with specific interactions at molecular levels.

In addition to pharmaceutical applications, 2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid has shown promise in material science. Its conjugated system and heterocyclic structure contribute to interesting electronic properties, making it a candidate for organic semiconductors and photovoltaic materials. With the global push toward sustainable energy solutions, compounds like this are being investigated for their potential in next-generation solar cells and light-emitting devices.

The synthesis of 2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid typically involves multi-step organic reactions, starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, such as reducing solvent waste and improving atom economy. These methods are particularly relevant given the increasing regulatory focus on environmentally friendly manufacturing processes in the chemical industry.

Analytical characterization of 2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality requirements for research and development purposes. The availability of high-purity material (CAS No. 864513-32-6) is crucial for reproducible results in both academic and industrial settings.

From a commercial perspective, the demand for 2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid has been steadily increasing. Chemical suppliers and contract research organizations are expanding their catalogs to include this compound, responding to the needs of pharmaceutical companies and research institutions. The global market for such specialized intermediates is projected to grow significantly, driven by advancements in drug discovery technologies and material science innovations.

Storage and handling of 2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. These storage conditions are typical for many organic compounds used in research and development.

Future research directions for 2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid may explore its potential in emerging fields such as bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). The compound's versatility makes it an attractive candidate for these cutting-edge applications, which are currently among the most searched topics in chemical and pharmaceutical research.

In conclusion, 2-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)acetic acid (CAS No. 864513-32-6) represents an important chemical entity with broad potential across multiple scientific disciplines. Its unique structural features, combined with current research trends, position it as a compound of significant interest for both academic investigation and industrial application. As research continues to uncover new properties and applications for this molecule, its importance in modern chemistry is likely to grow even further.